Cas no 2639405-23-3 (ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate)

• Product Name: ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate
• CAS No: 2639405-23-3
• MF: C₁₁H₁₁F₃N₂O₄S
• MW: 324.276252031326
• CID: 5842611
• PubChem ID: 165900540
• Update Time: 2025-10-05

ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639405-23-3
• EN300-27729064
• ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate

• Inchi： 1S/C11H11F3N2O4S/c1-2-20-10(17)9-15-7-5-6(11(12,13)14)3-4-8(7)21(18,19)16-9/h3-5,9,15-16H,2H2,1H3
• InChI Key： VYOUUVHXHPDARC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(C(F)(F)F)=CC=2NC(C(=O)OCC)N1)(=O)=O

Computed Properties

• Exact Mass: 324.03916250g/mol
• Monoisotopic Mass: 324.03916250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.9Ų

Additional information on ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate

Research Brief on Ethyl 1,1-Dioxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1lambda6,2,4-Benzothiadiazine-3-Carboxylate (CAS: 2639405-23-3)

The compound ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate (CAS: 2639405-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzothiadiazine core and trifluoromethyl substituent, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and potential therapeutic benefits.

One of the key areas of investigation revolves around the compound's role as a modulator of specific enzymatic pathways. Preliminary research indicates that the benzothiadiazine scaffold, combined with the electron-withdrawing trifluoromethyl group, enhances binding affinity to target proteins, making it a viable candidate for drug development. The ethyl ester moiety further contributes to the compound's bioavailability, facilitating its penetration into cellular membranes. These structural features underscore the compound's potential as a lead molecule in the design of novel therapeutics.

Recent synthetic methodologies have optimized the production of ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate, with a focus on improving yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the process. Additionally, computational modeling has provided insights into the compound's conformational stability and interaction with biological targets, further guiding its structural refinement.

Biological evaluations have demonstrated the compound's efficacy in vitro and in vivo. Studies have highlighted its inhibitory activity against specific enzymes involved in inflammatory and metabolic disorders. For instance, the compound has shown potent inhibition of carbonic anhydrase isoforms, suggesting potential applications in treating conditions such as glaucoma and epilepsy. Furthermore, its trifluoromethyl group enhances metabolic stability, reducing susceptibility to degradation and prolonging its therapeutic effects.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as off-target effects, pharmacokinetic variability, and scalability of synthesis need to be addressed. Ongoing research aims to explore derivative compounds and formulations to mitigate these limitations while retaining the core pharmacophore's efficacy.

In conclusion, ethyl 1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylate represents a compelling area of study in chemical biology and drug discovery. Its unique structural attributes and biological activity position it as a promising candidate for further development. Future research should focus on expanding its therapeutic scope, optimizing its pharmacokinetic profile, and advancing it through preclinical and clinical trials to realize its full potential in medicine.